Cas no 66938-86-1 ((3,4-diaminophenyl)-(4-fluorophenyl)methanone)

(3,4-diaminophenyl)-(4-fluorophenyl)methanone structure
66938-86-1 structure
Product Name:(3,4-diaminophenyl)-(4-fluorophenyl)methanone
CAS No:66938-86-1
MF:C13H11FN2O
MW:230.237646341324
MDL:MFCD08063378
CID:516795
PubChem ID:3017717
Update Time:2025-04-19

(3,4-diaminophenyl)-(4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

    • (3,4-diaminophenyl)-(4-fluorophenyl)methanone
    • (3,4-DIAMINOPHENYL)(4-FLUORO PHENYL)METHANONE
    • (3,4-DIAMINOPHNEYL)(4-FLUROPHENYL) METHANOE
    • 3,4-Diamino-4'-fluorobenzophenone
    • DTXSID70985618
    • 3,4-diamino-4-fluorobenzophenone
    • NS00053615
    • EINECS 266-522-8
    • MFCD08063378
    • A835594
    • (3,4-Diaminophenyl) (4-fluorophenyl) ketone
    • (3,4-DIAMINOPHENYL)(4-FLUOROPHENYL)METHANONE
    • SCHEMBL8095752
    • AKOS015901163
    • F15193
    • 3,4-Diaminophenyl-(4-Fluorophenyl)methanone
    • FT-0687304
    • 66938-86-1
    • KHMJNCNXARCUGR-UHFFFAOYSA-N
    • 4-(4-fluorobenzoyl)benzene-1,2-diamine
    • DB-289836
    • 67739-74-6
    • MDL: MFCD08063378
    • Inchi: 1S/C13H11FN2O/c14-10-4-1-8(2-5-10)13(17)9-3-6-11(15)12(16)7-9/h1-7H,15-16H2
    • InChI Key: KHMJNCNXARCUGR-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C(C1C=CC(=C(C=1)N)N)=O

Computed Properties

  • Exact Mass: 230.08600
  • Monoisotopic Mass: 230.08554114g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69.1Ų

Experimental Properties

  • Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 113-114 ºC (methanol )
  • Solubility: Very slightly soluble (0.15 g/l) (25 º C),
  • PSA: 69.11000
  • LogP: 3.38350

(3,4-diaminophenyl)-(4-fluorophenyl)methanone Pricemore >>

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